Cas no 72236-76-1 (3-(1-benzofuran-2-yl)-2,2-dimethylpentanoic acid)

• Product Name: 3-(1-benzofuran-2-yl)-2,2-dimethylpentanoic acid
• CAS No: 72236-76-1
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• CID: 1753790
• PubChem ID: 51560
• Update Time: 2025-04-21

3-(1-benzofuran-2-yl)-2,2-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzofuran-2-yl)-2,2-dimethylpentanoic acid
• 3-(2-benzofuranyl)-2,2-dimethyl-3-ethylpropionic acid
• α,α-Dimethyl-β-ethyl-2-benzofuranpropionic acid
• 2-BENZOFURANPROPANOIC ACID, alpha,alpha-DIMETHYL-beta-ETHYL-
• beta-ethyl-alpha,alpha-dimethyl-2-benzofuranpropanoic acid
• UNII-VRS92F4K5X
• 2-BENZOFURANPROPANOIC ACID, .BETA.-ETHYL-.ALPHA.,.ALPHA.-DIMETHYL-
• alpha,alpha-Dimethyl-beta-ethyl-2-benzofuranpropanoic acid
• BRN 4457212
• DTXSID40992970
• .BETA.-ETHYL-.ALPHA.,.ALPHA.-DIMETHYL-2-BENZOFURANPROPANOIC ACID
• 72236-76-1
• Q27291992
• VRS92F4K5X

• Inchi： 1S/C15H18O3/c1-4-11(15(2,3)14(16)17)13-9-10-7-5-6-8-12(10)18-13/h5-9,11H,4H2,1-3H3,(H,16,17)
• InChI Key： DKKKSMSZSDVSSS-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2C=C1C(CC)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 246.12564
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 50.44